Cas no 921061-07-6 (1-(2-Phenyl-1,3-thiazol-5-yl)ethylaminedihydrochloride)

• Product Name: 1-(2-Phenyl-1,3-thiazol-5-yl)ethylaminedihydrochloride
• CAS No: 921061-07-6
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 3166248
• PubChem ID: 604938
• Update Time: 2025-04-21

1-(2-Phenyl-1,3-thiazol-5-yl)ethylaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Phenyl-1,3-thiazol-5-yl)ethylaminedihydrochloride
• 921061-07-6
• [1-(2-phenyl-1,3-thiazol-5-yl)ethyl]amine dihydrochloride
• 1-(2-Phenylthiazol-5-yl)ethan-1-amine
• SCHEMBL2199263
• CS-0363346
• 1-(2-Phenyl-1,3-thiazol-5-yl)ethylamine #
• 1-(2-Phenylthiazol-5-yl)ethylamine
• HFIJTXCXAHAASJ-UHFFFAOYSA-N
• 1-(2-phenyl-1,3-thiazol-5-yl)ethanamine
• ALBB-015193
• 1-(2-Phenyl-thiazol-5-yl)-ethylamine
• 1-(2-phenyl-1,3-thiazol-5-yl)ethanamine dihydrochloride
• AKOS005174983

• MDL： MFCD08060720
• Inchi： 1S/C11H12N2S/c1-8(12)10-7-13-11(14-10)9-5-3-2-4-6-9/h2-8H,12H2,1H3
• InChI Key： HFIJTXCXAHAASJ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC=C1C(C)N

Computed Properties

• Exact Mass: 204.07211956g/mol
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 349.8±34.0 °C at 760 mmHg
• Flash Point: 165.4±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2-Phenyl-1,3-thiazol-5-yl)ethylaminedihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)